Cas no 1420939-27-0 (1-(6-bromopyridin-3-yl)methyl-1,4-diazepane)

1-(6-bromopyridin-3-yl)methyl-1,4-diazepane structure
1420939-27-0 structure
Product Name:1-(6-bromopyridin-3-yl)methyl-1,4-diazepane
CAS No:1420939-27-0
MF:C11H16BrN3
MW:270.168841362
CID:5697711
PubChem ID:71636299
Update Time:2025-07-28

1-(6-bromopyridin-3-yl)methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1420939-27-0
    • EN300-1196835
    • 1-[(6-Bromopyridin-3-yl)methyl]-1,4-diazepane
    • 1H-1,4-Diazepine, 1-[(6-bromo-3-pyridinyl)methyl]hexahydro-
    • 1-(6-bromopyridin-3-yl)methyl-1,4-diazepane
    • Inchi: 1S/C11H16BrN3/c12-11-3-2-10(8-14-11)9-15-6-1-4-13-5-7-15/h2-3,8,13H,1,4-7,9H2
    • InChI Key: OFILLUKAMBHVPM-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=N1)CN1CCNCCC1

Computed Properties

  • Exact Mass: 269.05276g/mol
  • Monoisotopic Mass: 269.05276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 1.357±0.06 g/cm3(Predicted)
  • Boiling Point: 368.6±42.0 °C(Predicted)
  • pka: 10.48±0.20(Predicted)

1-(6-bromopyridin-3-yl)methyl-1,4-diazepane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1196835-0.05g
1-[(6-bromopyridin-3-yl)methyl]-1,4-diazepane
1420939-27-0
0.05g
$612.0 2023-06-08
Enamine
EN300-1196835-0.1g
1-[(6-bromopyridin-3-yl)methyl]-1,4-diazepane
1420939-27-0
0.1g
$640.0 2023-06-08
Enamine
EN300-1196835-0.25g
1-[(6-bromopyridin-3-yl)methyl]-1,4-diazepane
1420939-27-0
0.25g
$670.0 2023-06-08
Enamine
EN300-1196835-0.5g
1-[(6-bromopyridin-3-yl)methyl]-1,4-diazepane
1420939-27-0
0.5g
$699.0 2023-06-08
Enamine
EN300-1196835-1.0g
1-[(6-bromopyridin-3-yl)methyl]-1,4-diazepane
1420939-27-0
1g
$728.0 2023-06-08
Enamine
EN300-1196835-2.5g
1-[(6-bromopyridin-3-yl)methyl]-1,4-diazepane
1420939-27-0
2.5g
$1428.0 2023-06-08
Enamine
EN300-1196835-5.0g
1-[(6-bromopyridin-3-yl)methyl]-1,4-diazepane
1420939-27-0
5g
$2110.0 2023-06-08
Enamine
EN300-1196835-10.0g
1-[(6-bromopyridin-3-yl)methyl]-1,4-diazepane
1420939-27-0
10g
$3131.0 2023-06-08
Enamine
EN300-1196835-50mg
1-[(6-bromopyridin-3-yl)methyl]-1,4-diazepane
1420939-27-0
50mg
$768.0 2023-10-03
Enamine
EN300-1196835-100mg
1-[(6-bromopyridin-3-yl)methyl]-1,4-diazepane
1420939-27-0
100mg
$804.0 2023-10-03

Additional information on 1-(6-bromopyridin-3-yl)methyl-1,4-diazepane

Professional Introduction to 1-(6-bromopyridin-3-yl)methyl-1,4-diazepane (CAS No. 1420939-27-0)

1-(6-bromopyridin-3-yl)methyl-1,4-diazepane (CAS No. 1420939-27-0) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound belongs to the class of diazepane derivatives, which have garnered considerable attention due to their potential applications in drug development. The presence of a brominated pyridine moiety and a diazepane ring system imparts distinct reactivity and binding capabilities, making it a valuable scaffold for medicinal chemists.

The structure of 1-(6-bromopyridin-3-yl)methyl-1,4-diazepane consists of a six-membered diazepane ring fused with a pyridine ring at the 3-position, substituted with a bromine atom. This arrangement creates a versatile platform for further functionalization and exploration of its pharmacological properties. The bromopyridine moiety is particularly noteworthy, as it serves as an excellent handle for cross-coupling reactions, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting various diseases, including neurological disorders and cancer. The diazepane core is known for its ability to interact with biological targets such as GABA receptors, which are involved in anxiety and epilepsy management. The introduction of a bromine atom at the pyridine ring enhances the compound's reactivity, allowing for further derivatization to explore new pharmacophores.

One of the most compelling aspects of 1-(6-bromopyridin-3-yl)methyl-1,4-diazepane is its potential in medicinal chemistry research. The bromopyridine group can be readily modified using palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups. This flexibility allows researchers to generate a diverse library of compounds for high-throughput screening and lead optimization.

Recent studies have highlighted the importance of diazepane derivatives in the development of drugs with enhanced binding affinity and selectivity. For instance, modifications at the nitrogen atoms of the diazepane ring have been shown to improve interactions with target proteins. The bromopyridin-3-yl moiety in 1-(6-bromopyridin-3-yl)methyl-1,4-diazepane provides an opportunity to fine-tune these interactions through structural modifications.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and agrochemicals due to its unique chemical properties. For example, the bromine atom can be used to attach functional groups that enhance material properties or biological activity. This versatility makes 1-(6-bromopyridin-3-yl)methyl-1,4-diazepane a valuable building block for innovative research.

In conclusion, 1-(6-bromopyridin-3-yl)methyl-1,4-diazepane (CAS No. 1420939-27-0) is a multifaceted compound with significant potential in pharmaceutical and materials science research. Its unique structure, combining a diazepane ring with a brominated pyridine moiety, offers numerous opportunities for further exploration and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific discovery and therapeutic innovation.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.